Cas no 1337251-17-8 (7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine)

• Product Name: 7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine
• CAS No: 1337251-17-8
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• MDL: MFCD20464288
• CID: 4774649
• Update Time: 2026-02-26

7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine
• SB32888
• 7-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

• MDL： MFCD20464288
• Inchi： 1S/C11H14BrNO/c1-14-11-5-7-3-2-4-10(13)8(7)6-9(11)12/h5-6,10H,2-4,13H2,1H3
• InChI Key： HBIRFELTSHZNDW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(CCC2)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2

Additional information on 7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine

Comprehensive Overview of 7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine (CAS No. 1337251-17-8)

The compound 7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine (CAS No. 1337251-17-8) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. This tetrahydro-naphthalene derivative features a bromo and methoxy substitution pattern, which enhances its reactivity and utility in synthetic applications. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules, making it a valuable intermediate in drug discovery and development.

One of the key reasons for the growing interest in 7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine is its potential role in targeting neurological and metabolic disorders. Recent studies highlight the importance of naphthalene-based compounds in modulating receptor activity, which aligns with current trends in precision medicine. The presence of the amine functional group further expands its applicability, enabling facile derivatization for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the bromo substituent in 7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine offers a versatile handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly relevant in the context of green chemistry, where researchers seek efficient and sustainable methods to construct complex molecules. The methoxy group, on the other hand, contributes to the compound's stability and solubility, addressing common challenges in formulation development.

In the realm of analytical chemistry, 7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine presents unique challenges and opportunities. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed to characterize its purity and structural integrity. These methods are critical for ensuring reproducibility in research, a topic of high importance in peer-reviewed publications and regulatory submissions.

The demand for high-quality 7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine has surged in recent years, driven by its applications in academic and industrial settings. Suppliers and manufacturers emphasize strict quality control measures, including ISO certification and batch-to-batch consistency, to meet the needs of discerning researchers. This focus on quality aligns with broader industry trends toward reliable and traceable chemical sourcing.

Looking ahead, the versatility of 7-Bromo-6-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine positions it as a promising candidate for further exploration. Whether in the development of novel therapeutics or as a building block for advanced materials, this compound exemplifies the intersection of innovation and practicality in modern chemistry. Its continued study will undoubtedly contribute to breakthroughs in multiple scientific disciplines.